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Compound of Interest

Compound Name: Ipa-3

Cat. No.: B1672097

Audience: Researchers, scientists, and drug development professionals.

Introduction

IPA-3, or 1,1'-Dithiodi-2-naphthol, is a potent and selective allosteric inhibitor of p21-activated
kinase 1 (PAK1).[1][2][3] It functions as a hon-ATP-competitive inhibitor, covalently binding to
the regulatory domain of PAK1, thereby preventing its activation by upstream effectors like
Cdc42.[1][2][3] With an IC50 of approximately 2.5 uM in cell-free assays, IPA-3 is a valuable
tool for studying PAK1-mediated signaling pathways and for investigating its potential as a
therapeutic target in various diseases, including cancer.[1][2][4][5] This document provides a
detailed protocol for the preparation of a stock solution of IPA-3 in dimethyl sulfoxide (DMSO),
a common solvent for its in vitro applications.

Quantitative Data Summary

For ease of use and accurate preparation of experimental concentrations, the key quantitative
data for IPA-3 are summarized in the table below.
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Property Value Source
Molecular Weight 350.45 g/mol [6]
CAS Number 42521-82-4 [5][6]

65 mg/mL (approx. 185.48

Solubility in DMSO
mM)

[4]

Recommended Stock Solution
-80°C for up to 1 year
Storage

[4]

Typical Working
) 2 UM - 20 uM
Concentrations

[2]141(5]

Signaling Pathway of IPA-3 Action

The following diagram illustrates the inhibitory mechanism of IPA-3 on the PAK1 signaling

pathway.
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Caption: Mechanism of IPA-3 inhibition of PAK1 signaling.

Experimental Protocol: Preparation of a 10 mM IPA-3
Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of IPA-3 in DMSO.

Materials:

o IPA-3 powder (CAS: 42521-82-4)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o Calibrated analytical balance

o \ortex mixer

o Pipettes and sterile filter tips

Workflow for IPA-3 Stock Solution Preparation:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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